(2-(piperidin-1-yl)-6,7-dihydro-4H-thieno[3,2-c]pyran-4-yl)methanamine

• Molecular Formula: C13H20N2OS
• Molecular Weight: 252.38 g/mol
• IUPAC Name: (2-piperidin-1-yl-6,7-dihydro-4H-thieno[3,2-c]pyran-4-yl)methanamine
• InChI: InChI=1S/C13H20N2OS/c14-9-11-10-8-13(15-5-2-1-3-6-15)17-12(10)4-7-16-11/h8,11H,1-7,9,14H2
• InChI Key: BBADFWSFNOQECA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC3=C(S2)CCOC3CN

Description

(2-(piperidin-1-yl)-6,7-dihydro-4H-thieno[3,2-c]pyran-4-yl)methanamine is a useful research compound. Its molecular formula is C13H20N2OS and its molecular weight is 252.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of tert-butyl (2-iodo-6,7-dihydro-4H-thieno[3,2-c]pyran-4-yl)-methylcarbamate (400 mg, 1.0 mmol, 1 eq), piperidine (2 mL), Cu metal (6.4 mg, 1 mmol, 0.1 eq), and K3PO4.3H2O (539.3 mg, 2.34 mmol, 2.3 eq) in 2-dimethylamino-ethanol (deanol) (5 mL) was stirred at 85° C. in a sealed tube for 28 hr. After cooling to room temperature, the reaction mixture was diluted with water, extracted with ethyl acetate, washed with brine, dried over Na2SO4, concentrated and purified by Al2O3 column chromatography. The Boc protecting group was removed with HCl under standard conditions to give the product (2-(piperidin-1-yl)-6,7-dihydro-4H-thieno[3,2-c]pyran-4-yl)methanamine.